Cas no 351982-44-0 (4-(4-Isobutylphenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine
• CAS No: 351982-44-0
• MF: C₁₃H₁₆N₂S
• MW: 232.344541549683
• CID: 853235
• Update Time: 2026-04-29

4-(4-Isobutylphenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-[4-(2-methylpropyl)phenyl]-
• 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine
• 4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-amine
• AC1LHVDF
• CTK4H3882
• MolPort-000-156-535
• Oprea1_401354

• Inchi： InChI=1S/C13H16N2S/c1-9(2)7-10-3-5-11(6-4-10)12-8-16-13(14)15-12/h3-6,8-9H,7H2,1-2H3,(H2,14,15)
• InChI Key： QHFXFYBCBXWOGR-UHFFFAOYSA-N
• SMILES： CC(C)CC1=CC=C(C=C1)C2=CSC(=N)N2

Computed Properties

• Exact Mass: 232.10358
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine

Comprehensive Overview of 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine (CAS No. 351982-44-0)

4-(4-Isobutylphenyl)-1,3-thiazol-2-amine, with the CAS number 351982-44-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole core and isobutylphenyl substituent, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for modulating biological pathways.

The growing interest in 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine is reflected in the increasing number of searches related to "thiazole derivatives in medicine" and "CAS 351982-44-0 applications." These trends highlight the compound's relevance in modern scientific inquiries, especially in the context of developing novel therapeutic agents. Its molecular stability and bioavailability are key factors driving its exploration in preclinical studies.

One of the most frequently asked questions about this compound is, "How is 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine synthesized?" The synthesis typically involves multi-step organic reactions, including condensation and cyclization processes, to achieve the desired thiazole-amine structure. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity.

In addition to its pharmaceutical potential, 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine is also explored in material science due to its aromatic and heterocyclic properties. Researchers are investigating its use in organic electronics and photovoltaic materials, where its electron-donating capabilities could enhance device performance. This dual applicability underscores its versatility and broad industrial relevance.

Another hot topic surrounding this compound is its potential role in addressing oxidative stress-related disorders. Preliminary studies suggest that thiazole-based compounds, including CAS 351982-44-0, may exhibit antioxidant properties, making them candidates for neuroprotective and anti-aging therapies. Such findings align with the rising public interest in "natural and synthetic antioxidants" and "molecules for longevity."

From a commercial perspective, the demand for high-purity 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine is driven by its use in high-throughput screening and drug development pipelines. Suppliers often highlight its low toxicity and compatibility with standard lab protocols, which facilitate its adoption in academic and industrial settings. This aligns with the broader trend of optimizing research chemicals for efficiency and safety.

In summary, 4-(4-Isobutylphenyl)-1,3-thiazol-2-amine (351982-44-0) represents a compelling area of study at the intersection of chemistry, biology, and materials science. Its multifaceted applications, coupled with ongoing advancements in synthetic methodologies, position it as a valuable asset in both scientific and industrial domains. As research progresses, this compound is likely to remain a focal point for innovations in targeted therapeutics and sustainable materials.